N-(4-fluoro-2-methylphenyl)-1-phenyl-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-1-phenyl-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C16H13FN4O/c1-11-9-12(17)7-8-14(11)19-16(22)15-18-10-21(20-15)13-5-3-2-4-6-13/h2-10H,1H3,(H,19,22)
• InChI Key: XVZIOHSPNNBMSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)C2=NN(C=N2)C3=CC=CC=C3
• Molecular Formula: C16H13FN4O
• Molecular Weight: 296.30 g/mol

Description

N-(4-fluoro-2-methylphenyl)-1-phenyl-1H-1,2,4-triazole-3-carboxamide, also known as FMTP, is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of triazole derivatives and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-(4-fluoro-2-methylphenyl)-1-phenyl-1H-1,2,4-triazole-3-carboxamide is not fully understood. However, it has been proposed that it acts by inhibiting the activity of certain enzymes and proteins involved in various biological processes. It has also been shown to modulate the immune system, leading to its anti-inflammatory properties.
Biochemical and Physiological Effects
N-(4-fluoro-2-methylphenyl)-1-phenyl-1H-1,2,4-triazole-3-carboxamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells and induce apoptosis. It also has anti-inflammatory properties and has been shown to reduce the levels of pro-inflammatory cytokines. N-(4-fluoro-2-methylphenyl)-1-phenyl-1H-1,2,4-triazole-3-carboxamide has also been shown to enhance cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

N-(4-fluoro-2-methylphenyl)-1-phenyl-1H-1,2,4-triazole-3-carboxamide has several advantages for lab experiments. It is stable, easy to synthesize, and has low toxicity. However, it also has some limitations, such as poor solubility in water and limited bioavailability in vivo.

Future Directions

There are several future directions for research on N-(4-fluoro-2-methylphenyl)-1-phenyl-1H-1,2,4-triazole-3-carboxamide. One area of interest is its potential as a therapeutic agent for cancer and other diseases. Further studies are needed to understand its mechanism of action and optimize its pharmacological properties. Another area of research is its use as a probe in biochemical studies to understand the function of enzymes and proteins. Finally, N-(4-fluoro-2-methylphenyl)-1-phenyl-1H-1,2,4-triazole-3-carboxamide can be modified to improve its bioavailability and solubility, leading to the development of more potent and effective derivatives.

Scientific Research Applications

N-(4-fluoro-2-methylphenyl)-1-phenyl-1H-1,2,4-triazole-3-carboxamide has been extensively studied for its potential applications in various scientific fields. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. It has also been used as a probe in biochemical studies to understand the mechanism of action of various enzymes and proteins.